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Compound of Interest

Compound Name: Methyl 2-(piperidin-3-yl)acetate
CAS No.: 85375-73-1
Cat. No.: B2789231

Get Quote

Chemical Identity & Structural Significance

This compound is a bifunctional building block containing a secondary amine (piperidine) and

an ester. Its handling is dictated by the reactivity of these two groups. In its commercial form, it
is almost exclusively supplied as the Hydrochloride (HCI) salt to suppress self-reactivity.

IUPAC Name: Methyl 2-(piperidin-3-yl)acetate hydrochloride[1][2]
¢ Common Name: Methyl 3-piperidineacetate HCI[3]

¢ CAS Number: 247259-31-0 (Racemic HCI); 957471-98-6 ((S)-isomer); 865157-03-5 ((R)-
isomer)

¢ Molecular Formula:

[11(31[4]

e Molecular Weight: 193.67 g/mol (Salt); 157.21 g/mol (Free Base)

e Physical State: White to off-white hygroscopic solid (Salt).
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The "Self-Destruct" Mechanism

Researchers must understand why this compound is sold as a salt. The free base possesses a
nucleophilic secondary amine and an electrophilic ester. Upon neutralization, the amine can
attack the ester carbonyl:

 Intermolecular: Polymerization (forming polyamides).

 Intramolecular: Cyclization to form a bicyclic lactam (specifically, a 1-azabicyclo fused
system). The 3-position geometry allows for a 5-membered lactam formation (N1

C2
C3
C

C=0), which is kinetically favored.

Operational Implication: Never store the free base. Generate it in situ only immediately prior to
reaction.

Hazard Identification & Risk Assessment (GHS)

While the HCI salt is classified as an Irritant, the potential generation of the free base
introduces Corrosivity risks.
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Hazard Class Code

Description

Prevention
Strategy

Skin Irritation H315

Causes skin irritation.

[1]5]

Nitrile gloves (0.11
mm min). Change
immediately if

splashed.

Eye Irritation H319

Causes serious eye
irritation.[1][5][6][7]

Safety glasses with
side shields. Eye
wash station must be

within 10s walk.

STOT - SE H335

May cause respiratory
irritation.[1][7][8]

Handle exclusively in
a fume hood.[8][9]
Avoid dust generation.
[SI6171[8][10][11]

Reactivity N/A

Hygroscopic;

Hydrolysis prone.

Store under inert gas
(Nitrogen/Argon).

Keep desiccated.

Storage & Stability Protocol

The Golden Rule: Acidic environment + Dryness = Stability.

A. Environmental Control[7][9][10]

o Temperature: Store at 2—8°C. Cold storage slows hydrolysis and oxidation.

o Atmosphere: The HCI salt is hygroscopic. Moisture absorption leads to clumping and

eventual hydrolysis of the methyl ester to the carboxylic acid (Methyl 2-(piperidin-3-yl)acetic

acid), rendering the reagent useless for precise stoichiometry.

o Protocol: Parafilm containers immediately after use. ideally, store secondary containment

in a desiccator.

B. Visual Quality Check
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Before use, inspect the physical state:
» White, free-flowing powder: High purity (>95%).
o Clumped/Sticky solid: Moisture ingress. Dry under high vacuum (0.1 mbar) over

for 4 hours.

 Yellow discoloration: Amine oxidation. Recrystallization (EtOH/Et20) may be required, but
purchasing fresh stock is safer for GMP applications.

Operational Workflow: Safe Handling & Free-Basing

This section details the transition from the stable salt to the reactive species.

Diagram 1: Stability & Handling Logic
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Caption: Workflow showing the critical path from stable salt to reactive intermediate,
highlighting the risk of decomposition if the free base is left unused.

Protocol: In Situ Free-Basing (Recommended)

Avoid isolating the free base oil unless absolutely necessary.

¢ Dissolution: Dissolve the HCI salt in the reaction solvent (e.g., DCM, DMF).
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e Neutralization: Add a non-nucleophilic organic base (e.g., Diisopropylethylamine - DIPEA) or
inorganic base (e.g.,

) directly to the mixture.

o Note: 1.05 - 2.0 equivalents of base are required (1 eq to neutralize HCI, excess to drive
reaction).

o Execution: Add the electrophile (e.g., acid chloride, alkyl halide) immediately.

Protocol: Biphasic Extraction (If Isolation is Required)

If the reaction is sensitive to amine salts:

Suspend HCI salt in DCM (
).
e Add saturated aqueous
(1:1 volume ratio).
o Shake vigorously and separate layers immediately.
e Dry organic layer over

and filter.

o CRITICAL: Do not concentrate to dryness with heat. Use a rotary evaporator at <30°C and
use the residue immediately.

Emergency Response & Spills
Diagram 2: Spill Decision Matrix
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Caption: Decision tree for managing spills, distinguishing between solid salt spills and
solubilized material.

Specific First Aid[6][7][8]
¢ Inhalation: Move to fresh air. If wheezing occurs (common with amine salts), seek medical

attention.

o Eye Contact: Flush with water for 15 minutes.[8] The salt is acidic; rapid dilution is key to
preventing corneal damage.

¢ Skin Contact: Wash with soap and water. Do not use solvent (ethanol/acetone) as this may
increase transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. methyl 2-((3R)-piperidin-3-yl)acetate hydrochloride | CBH16CINO2 | CID 45073967 -
PubChem [pubchem.ncbi.nim.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

e 3.957471-98-6 CAS|(S)-3-IKNE Z B2 BEERERER |4 7= K | #8152 [m.chemicalbook.com]
. buyersguidechem.com [buyersguidechem.com]

. agilent.com [agilent.com]

. jubilantingrevia.com [jubilantingrevia.com]

. tcichemicals.com [tcichemicals.com]

. fishersci.ca [fishersci.ca]

°
© (0] ~ [o2] ol e

. assets.thermofisher.cn [assets.thermofisher.cn]
e 10. isotope.com [isotope.com]
e 11. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Technical Guide: Handling & Stability of Methyl 2-
(piperidin-3-yl)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2789231/docs#technical-guide-handling-stability-of-
methyl-2-piperidin-3-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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